5,7-Dibromo-2-(phenyl{[(2-thienylcarbonyl)oxy]imino}methyl)-1-benzofuran

• IUPAC Name: [(E)-[(5,7-dibromo-1-benzofuran-2-yl)-phenylmethylidene]amino] thiophene-2-carboxylate
• InChI: InChI=1S/C20H11Br2NO3S/c21-14-9-13-10-16(25-19(13)15(22)11-14)18(12-5-2-1-3-6-12)23-26-20(24)17-7-4-8-27-17/h1-11H/b23-18+
• InChI Key: KEXUTFGSUOHELG-PTGBLXJZSA-N
• Canonical SMILES: C1=CC=C(C=C1)C(=NOC(=O)C2=CC=CS2)C3=CC4=CC(=CC(=C4O3)Br)Br
• Isomeric SMILES: C1=CC=C(C=C1)/C(=N\OC(=O)C2=CC=CS2)/C3=CC4=CC(=CC(=C4O3)Br)Br
• Molecular Formula: C20H11Br2NO3S
• Molecular Weight: 505.2 g/mol

Description

5,7-Dibromo-2-(phenyl{[(2-thienylcarbonyl)oxy]imino}methyl)-1-benzofuran, also known as DB2, is a synthetic organic compound belonging to the class of benzofurans. It is a heterocyclic compound composed of a benzene ring fused to a five-membered thiophene ring. DB2 has been studied for its potential applications in a variety of scientific research areas, including its synthesis, mechanism of action, biochemical and physiological effects, and its advantages and limitations for laboratory experiments. In

Scientific Research Applications

Structural Analysis and Synthesis

• Synthesis and Crystal Structure : Various benzofuran derivatives, such as 5-Bromo-2-methyl-3-phenylsulfonyl-1-benzofuran and related compounds, have been synthesized and analyzed for their crystal structures, providing insights into their molecular configurations and potential for further chemical modifications (Choi et al., 2008). These studies highlight the significance of specific substitutions on the benzofuran ring and their impact on molecular geometry and intermolecular interactions.

• Oxidation Methods : The preparation of these compounds typically involves oxidation processes, such as the use of 3-chloroperoxybenzoic acid, showcasing methods to introduce sulfonyl and sulfinyl groups to the benzofuran structure (Seo et al., 2007). This chemical methodology could be relevant for the synthesis of complex molecules like the one .

Potential Applications

• Antimicrobial Activity : Novel benzofuran-based analogues, including chalcone and 1,4-benzodiazepine derivatives, have been explored for their antimicrobial properties (Shankar et al., 2016). This suggests the potential for benzofuran derivatives in developing new antimicrobial agents.

• Antioxidant Performance : Benzofuranone derivatives have been investigated for their antioxidant performance in polymers, indicating their utility in enhancing the stability and longevity of polymeric materials (Yao-qi, 2008). This application could be of interest for materials science research.

• Fungicidal Activities : Oxime ether strobilurin derivatives containing substituted benzofurans have been synthesized and evaluated for their fungicidal activities, demonstrating their potential as agricultural fungicides (Xie et al., 2015). Such studies provide a basis for the development of novel fungicides based on benzofuran scaffolds.